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Executive Summary
Dimethylglyoxime (dmgH₂), a dioxime derivative of diacetyl, is a highly specific and sensitive

chelating agent that has been a cornerstone of analytical and coordination chemistry for over a

century.[1] Its remarkable ability to form stable, brightly colored complexes with transition

metals, most notably nickel, has established it as an indispensable reagent for qualitative and

quantitative analysis.[2] As a bidentate ligand, dmgH₂ coordinates with metal ions through its

two nitrogen atoms, forming stable five-membered chelate rings.[3] This guide provides a

comprehensive overview of the coordination chemistry of dimethylglyoxime, detailing its

structural properties, the thermodynamics of complex formation, and its diverse applications.

Detailed experimental protocols for the synthesis and analysis of its metal complexes are

provided, alongside quantitative data and visual representations of key processes to support

researchers in their scientific endeavors.

Introduction to Dimethylglyoxime
Dimethylglyoxime, with the chemical formula CH₃C(NOH)C(NOH)CH₃, is a white crystalline

solid with low solubility in water but is soluble in organic solvents like ethanol and acetone.[4] It

was first reported as a reagent for nickel detection by L. A. Chugaev in 1905.[2] The key to its

function as a ligand lies in the two oxime groups, which contain nitrogen atoms with lone pairs

of electrons available for donation to a metal center.[4]
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Structure and Bonding
Dimethylglyoxime typically acts as a bidentate ligand, coordinating to a central metal ion

through the nitrogen atoms of its two oxime groups.[4] Upon deprotonation of one of the oxime

protons, it forms a monoanionic ligand, dmgH⁻. Two of these dmgH⁻ ligands coordinate to a

metal(II) ion, such as Ni(II) or Pd(II), to form a square planar complex.[2] A significant feature of

these complexes is the presence of strong intramolecular hydrogen bonds between the oxygen

atoms of the two coordinated dmgH⁻ ligands, which enhances their stability.[5]

Coordination Chemistry with Divalent Metal Ions
Dimethylglyoxime forms stable complexes with several divalent transition metal ions,

exhibiting a high degree of selectivity that is often dependent on the pH of the solution.

Nickel(II) Complexes
The reaction of dimethylglyoxime with nickel(II) ions in a neutral or slightly alkaline solution

(pH 5-9) yields a characteristic bright raspberry or cherry-red precipitate of

bis(dimethylglyoximato)nickel(II), [Ni(dmgH)₂].[6][7] This reaction is highly specific and is a

standard method for the gravimetric and spectrophotometric determination of nickel.[8] The

exceptional stability of the [Ni(dmgH)₂] complex is attributed to its square planar geometry, the

chelate effect of the bidentate ligands, and the intramolecular hydrogen bonds that form a

macrocyclic-like structure.[2]

Palladium(II) Complexes
Palladium(II) ions react with dimethylglyoxime in acidic solutions (pH 0.5-4) to form a yellow

precipitate of bis(dimethylglyoximato)palladium(II), [Pd(dmgH)₂].[9] This difference in the

optimal pH for precipitation allows for the selective separation of nickel and palladium from a

mixture.[10]

Other Metal Complexes
Dimethylglyoxime also forms complexes with other metal ions such as copper(II) and

cobalt(II).[4][11] Copper(II) can form a soluble, brownish-green complex. Cobalt can form

soluble complexes with dimethylglyoxime, which can interfere with nickel analysis if present in

high concentrations, requiring the addition of a larger excess of the reagent.[7]
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Quantitative Data
The stability and structural parameters of metal-dimethylglyoxime complexes are crucial for

understanding their behavior and applications.

Physicochemical Properties of Metal-Dimethylglyoxime
Complexes

Property Ni(dmgH)₂ Pd(dmgH)₂

Molar Mass ( g/mol ) 288.91 338.66[12]

Appearance Bright red solid[2] Yellow solid[13]

Solubility in Water Very low[5] Insoluble

Melting Point (°C) Decomposes >250 Decomposes

Crystal System Orthorhombic[5] -

Structural Data of Bis(dimethylglyoximato)nickel(II)
Parameter Value Reference

Coordination Geometry Square Planar [2][5]

Ni-N Bond Length (Å) ~1.85 [5]

O···O Distance (Å) ~2.44 [5]

Intramolecular O-H···O Bond Present [5]

Stability Constants
The overall stability constant (log β₂) for the formation of [Ni(dmgH)₂] has been reported to be

approximately 17.6.[14] Detailed stability constant data for a wide range of metal-dmgH₂

complexes are not readily available in a single comprehensive source.

Experimental Protocols
Synthesis of Bis(dimethylglyoximato)nickel(II)
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This protocol describes the preparation of the [Ni(dmgH)₂] complex.

Materials:

Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

Dimethylglyoxime (C₄H₈N₂O₂)

Ethanol (95%)

Ammonia solution (dilute)

Distilled water

Beakers

Stirring rod

Heating plate

Filtration apparatus (e.g., Büchner funnel and flask)

Oven

Procedure:

Dissolve a known amount of NiCl₂·6H₂O in distilled water in a beaker.

In a separate beaker, prepare a 1% solution of dimethylglyoxime in 95% ethanol.[15]

Heat the nickel salt solution to approximately 70-80°C.[16]

Add the ethanolic dimethylglyoxime solution to the heated nickel solution. An excess of the

reagent should be used.

Slowly add dilute ammonia solution dropwise while stirring until the solution is slightly

alkaline (a faint smell of ammonia should be present). A bright red precipitate will form.[15]
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Digest the precipitate by keeping the beaker on a water bath for about 30 minutes to

encourage the formation of larger, more easily filterable particles.[15]

Allow the solution to cool to room temperature.

Filter the precipitate using a pre-weighed sintered glass crucible or filter paper.[16]

Wash the precipitate with cold distilled water until the filtrate is free of chloride ions (test with

AgNO₃ solution).[7]

Dry the precipitate in an oven at 110-120°C to a constant weight.[15][16]

Gravimetric Determination of Nickel
This protocol outlines the quantitative analysis of nickel in a sample.

Materials:

Unknown nickel sample

Hydrochloric acid (HCl, dilute)

1% Dimethylglyoxime in ethanol

Ammonia solution (dilute)

Citric acid (if interfering ions like Fe³⁺ are present)

Sintered glass crucible (pre-weighed)

Filtration apparatus

Oven and desiccator

Procedure:

Accurately weigh a sample containing a known amount of the nickel-containing substance

and dissolve it in a beaker with distilled water and a small amount of dilute HCl.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.scribd.com/document/808674482/lab-7-GRAVIMETRIC-DETERMINATION-OF-Ni2
https://zchoiact.put.poznan.pl/CT%20II%20Anal/Gravimetric%20analysis/DESCRIPTION%20Gravimetric%20determination%20of%20nickel.pdf
https://chemlab.truman.edu/files/2015/07/nickelgrav.pdf
https://www.scribd.com/document/808674482/lab-7-GRAVIMETRIC-DETERMINATION-OF-Ni2
https://zchoiact.put.poznan.pl/CT%20II%20Anal/Gravimetric%20analysis/DESCRIPTION%20Gravimetric%20determination%20of%20nickel.pdf
https://www.benchchem.com/product/b8815664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dilute the solution to about 150 mL with distilled water.

If interfering ions are present, add a solution of citric acid.

Heat the solution to 70-80°C.[16]

Add a sufficient amount of 1% ethanolic dimethylglyoxime solution.

Slowly add dilute ammonia solution with constant stirring until the precipitation is complete

and the solution is slightly ammoniacal.[16]

Digest the precipitate on a water bath for 30-60 minutes.

Allow the precipitate to cool and settle for about one hour.

Filter the precipitate through a pre-weighed sintered glass crucible.

Wash the precipitate with cold water until the washings are free of chloride.

Dry the crucible with the precipitate in an oven at 110-120°C until a constant weight is

achieved.[16]

Calculate the mass of nickel in the original sample based on the weight of the [Ni(dmgH)₂]

precipitate (molar mass: 288.91 g/mol ; atomic mass of Ni: 58.69 g/mol ).

Spectrophotometric Determination of Nickel
This protocol is for the determination of trace amounts of nickel.

Materials:

Standard nickel solution (e.g., 10 ppm)

1% Dimethylglyoxime solution in ethanol

Saturated bromine water (oxidizing agent)

Ammonia solution
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Volumetric flasks

Pipettes

Spectrophotometer

Procedure:

Prepare a series of standard solutions of nickel by diluting a stock solution to known

concentrations in volumetric flasks.

To each standard solution and the unknown sample solution in separate volumetric flasks,

add the reagents in the following order: dimethylglyoxime solution, bromine water, and then

ammonia solution to develop the color.

Dilute each solution to the mark with distilled water and mix well.

Allow the color to develop for a fixed period, typically around 10 minutes.[17]

Measure the absorbance of each solution at the wavelength of maximum absorption

(λ_max), which is approximately 445 nm, using a reagent blank as a reference.[8][17]

Construct a calibration curve by plotting the absorbance of the standard solutions against

their concentrations.

Determine the concentration of nickel in the unknown sample by comparing its absorbance

to the calibration curve.

Visualizations
Coordination of Dimethylglyoxime with Nickel(II)
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Caption: Coordination pathway of Dimethylglyoxime with Ni(II).
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Experimental Workflow for Gravimetric Analysis of
Nickel

Start:
Ni²⁺ Sample Solution

1. Dissolution
(add HCl, dilute)

2. Heating
(70-80°C)

3. Add dmgH₂

(ethanolic solution)

4. Precipitation
(add NH₃, adjust pH 5-9)

5. Digestion
(water bath, 30-60 min)

6. Cooling

7. Filtration
(sintered crucible)

8. Washing
(cold water)

9. Drying
(110-120°C)

10. Weighing
(constant weight)

11. Calculation
(% Nickel)

End:
Quantitative Result
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Caption: Workflow for the gravimetric determination of nickel.
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Caption: Selective precipitation of Palladium and Nickel ions.

Conclusion
Dimethylglyoxime remains a vital and versatile bidentate ligand in the field of chemistry. Its

high selectivity and the distinct characteristics of its metal complexes, particularly with nickel

and palladium, ensure its continued importance in analytical procedures. The stability of these

complexes, enhanced by the chelate effect and intramolecular hydrogen bonding, also makes

them subjects of interest in coordination and materials chemistry. This guide has provided a

detailed technical overview, including practical experimental protocols and quantitative data, to

serve as a valuable resource for researchers and professionals in leveraging the unique

properties of dimethylglyoxime in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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